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Compound of Interest

Compound Name:
3-Fluoro-4-propoxyphenylboronic

acid

Cat. No.: B064144 Get Quote

CAS Number: 192376-68-4

This technical guide provides an in-depth overview of 3-Fluoro-4-propoxyphenylboronic
acid, a versatile building block in organic synthesis, particularly for researchers, scientists, and

professionals in drug development. This document outlines its chemical properties, synthesis,

applications, and safety protocols, presented with clarity for practical laboratory use.

Chemical and Physical Properties
3-Fluoro-4-propoxyphenylboronic acid is a solid organic compound at room temperature. Its

key properties are summarized in the table below, providing a ready reference for experimental

planning and execution.
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Property Value Reference

CAS Number 192376-68-4 [1][2][3][4][5]

Molecular Formula C₉H₁₂BFO₃ [1][2][3]

Molecular Weight 198.00 g/mol [1]

Appearance Solid

Melting Point 102-107 °C

SMILES String CCCOc1ccc(cc1F)B(O)O

InChI Key
JJBMFQWJHYCKRY-

UHFFFAOYSA-N

Synthesis and Purification
The synthesis of arylboronic acids like 3-Fluoro-4-propoxyphenylboronic acid typically

involves the reaction of an organolithium or Grignard reagent with a trialkyl borate, followed by

acidic hydrolysis. A general synthetic pathway is outlined below.

Experimental Protocol: Synthesis of 3-Fluoro-4-
propoxyphenylboronic acid
This protocol is a generalized procedure based on common methods for synthesizing similar

arylboronic acids.

Materials:

1-Bromo-3-fluoro-4-propoxybenzene

Anhydrous tetrahydrofuran (THF)

n-Butyllithium (n-BuLi) in hexanes

Triisopropyl borate

1N Hydrochloric acid (HCl)
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Ethyl acetate

n-Hexane

Anhydrous sodium sulfate (Na₂SO₄)

Nitrogen gas atmosphere

Procedure:

Under a nitrogen atmosphere, dissolve 1-bromo-3-fluoro-4-propoxybenzene in anhydrous

THF in a reaction flask.

Cool the solution to -78 °C using a dry ice/acetone bath.

Slowly add n-butyllithium solution dropwise to the reaction mixture, maintaining the

temperature at -78 °C.

Stir the mixture at -78 °C for the specified reaction time to ensure complete formation of the

organolithium reagent.

Add triisopropyl borate dropwise to the solution, again maintaining the temperature at -78 °C.

Allow the reaction mixture to slowly warm to room temperature and stir overnight.

Quench the reaction by carefully adding 1N HCl to adjust the pH to approximately 5.

Extract the aqueous layer with ethyl acetate.

Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure.

Purify the crude product by recrystallization or column chromatography, often using a

hexane/ethyl acetate solvent system.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b064144?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Synthesis Workflow

1. Dissolve 1-bromo-3-fluoro-4-propoxybenzene in anhydrous THF under N₂

2. Cool to -78°C

3. Add n-BuLi dropwise

4. Stir at -78°C

5. Add triisopropyl borate

6. Warm to RT and stir overnight

7. Quench with 1N HCl

8. Extract with ethyl acetate

9. Dry and concentrate

10. Purify

Click to download full resolution via product page

Caption: General workflow for the synthesis of 3-Fluoro-4-propoxyphenylboronic acid.
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Applications in Suzuki-Miyaura Cross-Coupling
3-Fluoro-4-propoxyphenylboronic acid is a valuable reagent in palladium-catalyzed Suzuki-

Miyaura cross-coupling reactions. This reaction is a cornerstone of modern organic synthesis,

enabling the formation of carbon-carbon bonds to create complex molecules, including many

pharmaceuticals. The fluorine and propoxy substituents on the phenyl ring can modulate the

electronic properties and steric hindrance of the molecule, influencing reaction outcomes and

the properties of the final product.

The Suzuki-Miyaura Catalytic Cycle
The reaction proceeds through a well-established catalytic cycle involving a palladium catalyst.
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Suzuki-Miyaura Catalytic Cycle

Pd(0)L₂

Oxidative Addition
(R'-X)

R'-Pd(II)L₂-X

Transmetalation
(ArB(OH)₂ + Base)

R'-Pd(II)L₂-Ar

Reductive Elimination

R'-Ar

Catalyst
Regeneration

Click to download full resolution via product page

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocol: Suzuki-Miyaura Coupling
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This protocol provides a general procedure for a Suzuki-Miyaura coupling reaction using 3-
Fluoro-4-propoxyphenylboronic acid.

Materials:

3-Fluoro-4-propoxyphenylboronic acid

Aryl halide (e.g., aryl bromide or iodide)

Palladium catalyst (e.g., Pd(PPh₃)₄ or Pd(dppf)Cl₂)

Base (e.g., K₂CO₃, Cs₂CO₃, or K₃PO₄)

Solvent (e.g., 1,4-dioxane, toluene, or DMF, often with water)

Inert atmosphere (Nitrogen or Argon)

Procedure:

In a reaction vessel, combine 3-Fluoro-4-propoxyphenylboronic acid (1.1-1.5

equivalents), the aryl halide (1.0 equivalent), the base (2-3 equivalents), and the palladium

catalyst (0.01-0.05 equivalents).

Evacuate and backfill the vessel with an inert gas (e.g., nitrogen or argon) three times.

Add the degassed solvent(s) to the reaction mixture.

Heat the mixture to the desired temperature (typically 80-110 °C) and stir for the required

reaction time (monitored by TLC or GC-MS).

Upon completion, cool the reaction to room temperature.

Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and

brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

Purify the crude product by flash column chromatography or recrystallization.
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Safety and Handling
Arylboronic acids are generally considered to be of low toxicity, but appropriate safety

precautions should always be taken in a laboratory setting. Arylboronic acids have been found

to be weakly mutagenic in some microbial assays and should be handled as potentially

genotoxic impurities.[2]

Personal Protective Equipment (PPE):

Eye Protection: Safety glasses or goggles are mandatory.

Hand Protection: Wear suitable chemical-resistant gloves.

Respiratory Protection: Use a respirator if dust is generated and ventilation is inadequate.

Skin and Body Protection: Wear a lab coat.

Handling and Storage:

Handle in a well-ventilated area, preferably in a fume hood.

Avoid creating dust.

Store in a tightly sealed container in a cool, dry place away from incompatible materials such

as strong oxidizing agents.

First Aid Measures:

Inhalation: Move to fresh air. If not breathing, give artificial respiration.

Skin Contact: Wash off with soap and plenty of water.

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.

Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious person.

Always consult the Safety Data Sheet (SDS) for the most detailed and up-to-date safety

information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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